Cas no 2028281-85-6 (m-PEG4-(CH2)8-phosphonic acid)
m-PEG4-(CH2)8-phosphonic acid Chemical and Physical Properties
Names and Identifiers
-
- m-PEG4-(CH2)8-phosphonic acid
- m-PEG4-(CH2)6-Phosphonic acid
- Phosphonic acid, P-9,12,15,18-tetraoxanonadec-1-yl-
- DA-55677
- 8-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]octylphosphonic acid
- (2,5,8,11-Tetraoxanonadecan-19-yl)phosphonic acid
- CS-0114938
- BP-23361
- 2028281-85-6
- AKOS040742017
- SB67128
- HY-141309
-
- MDL: MFCD30458012
- Inchi: 1S/C15H33O7P/c1-19-9-10-21-13-14-22-12-11-20-8-6-4-2-3-5-7-15-23(16,17)18/h2-15H2,1H3,(H2,16,17,18)
- InChI Key: JNQSHEHZCLMYKY-UHFFFAOYSA-N
- SMILES: C(P(=O)(O)O)CCCCCCCOCCOCCOCCOC
Computed Properties
- Exact Mass: 356.19639039g/mol
- Monoisotopic Mass: 356.19639039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 94.4Ų
m-PEG4-(CH2)8-phosphonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23361-50mg |
m-PEG4-(CH2)8-phosphonic acid |
2028281-85-6 | 96% | 50mg |
9262CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23361-25mg |
m-PEG4-(CH2)8-phosphonic acid |
2028281-85-6 | 96% | 25mg |
4987CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23361-50mg |
m-PEG4-(CH2)8-phosphonic acid |
2028281-85-6 | 96% | 50mg |
9262.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23361-25mg |
m-PEG4-(CH2)8-phosphonic acid |
2028281-85-6 | 96% | 25mg |
4987.0CNY | 2021-07-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T936668-100mg |
(2,5,8,11-Tetraoxanonadecan-19-yl)phosphonic acid |
2028281-85-6 | ≥95% | 100mg |
¥1,440.00 | 2022-09-28 | |
| Chemenu | CM339856-50mg |
m-PEG4-(CH2)6-Phosphonic acid |
2028281-85-6 | 95%+ | 50mg |
$*** | 2023-03-29 | |
| Chemenu | CM339856-100mg |
m-PEG4-(CH2)6-Phosphonic acid |
2028281-85-6 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185578-100mg |
m-PEG4-(CH2)6-Phosphonic acid |
2028281-85-6 | 97% | 100mg |
¥2181.00 | 2023-11-21 | |
| Cooke Chemical | M7185958-100mg |
(2,5,8,11-Tetraoxanonadecan-19-yl)phosphonicacid |
2028281-85-6 | ≥95% | 100mg |
RMB 1280.00 | 2025-02-21 | |
| 1PlusChem | 1P019EPP-25mg |
m-PEG4-(CH2)8-phosphonic acid |
2028281-85-6 | 96% | 25mg |
$409.00 | 2023-12-19 |
m-PEG4-(CH2)8-phosphonic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on m-PEG4-(CH2)8-phosphonic acid
Comprehensive Overview of m-PEG4-(CH2)8-phosphonic acid (CAS No. 2028281-85-6): Properties, Applications, and Innovations
The compound m-PEG4-(CH2)8-phosphonic acid (CAS No. 2028281-85-6) is a highly specialized PEGylated phosphonic acid derivative that has garnered significant attention in the fields of bioconjugation, drug delivery, and materials science. Its unique molecular structure, featuring a methoxy-polyethylene glycol (mPEG) spacer linked to an octylphosphonic acid moiety, offers exceptional solubility, stability, and functional versatility. This article delves into the chemical properties, cutting-edge applications, and emerging trends surrounding this compound, addressing key questions such as "How does m-PEG4-(CH2)8-phosphonic acid enhance nanoparticle stability?" and "What role does it play in targeted drug delivery systems?"—topics frequently searched in scientific databases and AI-driven platforms.
From a structural perspective, m-PEG4-(CH2)8-phosphonic acid combines the hydrophilic properties of PEG chains with the strong metal-binding affinity of phosphonic acid groups. This dual functionality makes it invaluable for surface modification of inorganic nanoparticles (e.g., iron oxide or gold nanoparticles), where it acts as a steric stabilizer while enabling covalent conjugation to biomolecules. Recent studies highlight its use in MRI contrast agents and theranostic platforms, addressing the growing demand for multifunctional biomedical tools—a trend reflected in surging searches for "PEG-phosphonate hybrid materials" and "biocompatible coating agents."
The compound's pH-responsive behavior and hydrolytic stability further expand its utility in controlled-release formulations. Researchers investigating next-generation drug carriers often explore its ability to form self-assembled micelles or modify liposomal surfaces, topics that dominate academic search queries like "PEG-phosphonic acid drug encapsulation efficiency." Notably, its low cytotoxicity and prolonged circulation half-life align with the pharmaceutical industry's focus on stealth nanotechnology, as evidenced by patent filings and PubMed publications.
Beyond biomedicine, m-PEG4-(CH2)8-phosphonic acid finds applications in advanced material engineering. Its phosphonic acid group forms robust bonds with metal oxides, making it a preferred surface anchor for creating anti-fouling coatings on medical implants or sensors. This addresses industrial pain points related to "protein-resistant surfaces" and "long-term implant biocompatibility," which rank high in Google Scholar metrics. The PEG segment simultaneously prevents nonspecific adsorption—a feature leveraged in biosensor development, where search volumes for "PEGylated interface design" have increased by 40% year-over-year.
Synthetic accessibility and scalable production further contribute to the compound's adoption. Manufacturers emphasize its role in click chemistry workflows, particularly in constructing heterobifunctional crosslinkers—a niche with rising SEO traction due to queries like "PEG4 spacer arm applications." Analytical data (HPLC, NMR) confirms >95% purity in commercial batches, meeting stringent requirements for in vivo studies and diagnostic reagent formulation.
As the scientific community prioritizes multifunctional molecular tools, m-PEG4-(CH2)8-phosphonic acid stands out for its ability to bridge organic synthesis and nanotechnology. Emerging research explores its potential in photodynamic therapy (addressing searches for "PEG-photosensitizer conjugates") and organ-on-chip systems. With regulatory approvals for PEG derivatives in FDA-cleared products, this compound's translational prospects remain robust, positioning it as a keystone in precision medicine and smart material innovation.
2028281-85-6 (m-PEG4-(CH2)8-phosphonic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)